Cas no 624734-65-2 (Thiocyanic acid, 5-nitro-1H-indol-3-yl ester)

• Product Name: Thiocyanic acid, 5-nitro-1H-indol-3-yl ester
• CAS No: 624734-65-2
• MF: C₉H₅N₃O₂S
• MW: 219.219899892807
• CID: 1637717
• Update Time: 2024-09-12

Thiocyanic acid, 5-nitro-1H-indol-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 5-nitro-1H-indol-3-yl ester

• Inchi： 1S/C9H5N3O2S/c10-5-15-9-4-11-8-2-1-6(12(13)14)3-7(8)9/h1-4,11H
• InChI Key： VNSQKWKMQVAJLO-UHFFFAOYSA-N
• SMILES： S(C1C2=C(NC=1)C=CC([N+]([O-])=O)=C2)C#N

Computed Properties

• Exact Mass: 219.01035

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Melting Point: 184-186 °C
• Boiling Point: 485.4±25.0 °C(Predicted)
• PSA: 82.72
• pka: 13.07±0.30(Predicted)